Cas no 132489-33-9 (3-Pentanone, 2-(phenylmethoxy)-, (2S)-)

• Product Name: 3-Pentanone, 2-(phenylmethoxy)-, (2S)-
• CAS No: 132489-33-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1230963
• PubChem ID: 10932277
• Update Time: 2025-04-20

3-Pentanone, 2-(phenylmethoxy)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-(phenylmethoxy)-, (2S)-
• (2S)-2-phenylmethoxypentan-3-one
• (2S)-2-(Benzyloxy)pentan-3-one
• 2-(Phenylmethoxy)-3-pentanone, (2S)-
• (S)-(-)-2-(Benzyloxy)-3-pentanone
• 132489-33-9
• (2S)-2-(Phenylmethoxy)-3-pentanone
• (2S)-2-Benzyloxy-3-pentanone
• MR7G4B3UU6
• SCHEMBL3394524
• 132489-34-0
• (s)-2-benzyloxy-3-pentanone

• Inchi： 1S/C12H16O2/c1-3-12(13)10(2)14-9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3/t10-/m0/s1
• InChI Key： DEOOBELFQJXOAE-JTQLQIEISA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C)C(CC)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų